![molecular formula C16H19F3N2O3 B4416395 ethyl {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetate](/img/structure/B4416395.png)
ethyl {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetate
Overview
Description
Ethyl {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetate, also known as TFB-TBOA, is a chemical compound that is widely used in scientific research for its ability to inhibit the activity of glutamate transporters. Glutamate is a neurotransmitter that plays a crucial role in the brain's excitatory signaling, and the inhibition of glutamate transporters has been shown to have a variety of effects on brain function and behavior.
Mechanism of Action
Ethyl {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetate acts as a competitive inhibitor of glutamate transporters, binding to the active site of the transporter and preventing the uptake of glutamate into the presynaptic neuron. This leads to an increase in extracellular glutamate levels and the modulation of glutamatergic neurotransmission.
Biochemical and Physiological Effects:
The inhibition of glutamate transporters by this compound has been shown to have a variety of effects on brain function and behavior. It has been implicated in the regulation of synaptic plasticity, learning and memory, and the development of psychiatric and neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetate is its specificity for glutamate transporters, which allows for the selective modulation of glutamatergic neurotransmission. However, its potency and selectivity can also be a limitation, as it may lead to off-target effects and the potential for toxicity.
Future Directions
There are several future directions for the use of ethyl {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetate in scientific research. One area of interest is the development of more selective and potent inhibitors of glutamate transporters, which could provide new insights into the role of glutamatergic neurotransmission in brain function and behavior. Additionally, the use of this compound in animal models of psychiatric and neurological disorders could provide new targets for drug development and therapeutic interventions. Finally, the development of new imaging techniques to visualize the effects of this compound on glutamate transporters in vivo could provide new insights into the regulation of glutamatergic neurotransmission in the brain.
Scientific Research Applications
Ethyl {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetate is primarily used in scientific research to investigate the role of glutamate transporters in brain function and behavior. It has been shown to have a variety of effects on glutamatergic neurotransmission, including the inhibition of glutamate uptake and the modulation of synaptic plasticity.
properties
IUPAC Name |
ethyl 2-[3-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperazin-2-yl]acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19F3N2O3/c1-2-24-14(22)9-13-15(23)20-6-7-21(13)10-11-4-3-5-12(8-11)16(17,18)19/h3-5,8,13H,2,6-7,9-10H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCNLQJMBLWTZSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1C(=O)NCCN1CC2=CC(=CC=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19F3N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.